2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C21H23NO4/c1-3-25-18-11-10-15-7-4-5-9-17(15)19(18)20(23)22-14-21(2,24)13-16-8-6-12-26-16/h4-12,24H,3,13-14H2,1-2H3,(H,22,23)
• InChI Key: WFMCZECOHWEIKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C)(CC3=CC=CO3)O
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

2-ethoxy-N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)-1-naphthamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as EHP-101 and is a derivative of the naphthoquinone family. EHP-101 has shown promising results in preclinical studies for the treatment of various neurological disorders, including multiple sclerosis, Alzheimer's disease, and Parkinson's disease. In

Scientific Research Applications

Synthesis and Biological Activity

• Furan and naphthamide derivatives have been synthesized through various chemical processes, highlighting their potential in medicinal chemistry due to their diverse biological activities. For example, novel nitrogen-containing naphtho(2,1-b)furan derivatives have been synthesized and investigated for their antimicrobial activities, demonstrating significant antibacterial and antifungal properties (Nagaraja et al., 2007).

• Another study focused on synthesizing and evaluating the activity of 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles. These compounds were screened for antimicrobial activity, and some selected compounds were further evaluated for anti-inflammatory, analgesic, anthelmintic, diuretic, and antipyretic activities (Kumaraswamy et al., 2008).

Chemical Properties and Synthesis Methods

• The chemical properties and synthesis methods of furan derivatives have been extensively studied, revealing insights into substituent effects, base-induced photorearrangements, and synthetic approaches to generate naphtho-furan compounds with potential applications in drug development and material science (Horaguchi et al., 1986).

• Studies have also explored the synthesis of protected 2-ethoxy-3-hydroxyethylfuran and its regioselectivity in reactions, which are critical for developing synthetic routes to complex organic molecules with specific structural features (Giles & Taylor, 2002).

Potential Applications in Sensing and Material Science

• Some furan and naphthamide derivatives have been shown to exhibit photochromic properties, making them candidates for applications in sensing technologies and material science. For instance, the synthesis of naphtho[2,3-b]furan-4,9-dione derivatives with a 2-aminopyridine moiety has been developed, with these compounds displaying characteristic intense charge-transfer bands and potential as chromogenic sensors (Tang et al., 2017).